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Compound of Interest

Compound Name: 4-Hydrazinobenzoic acid

Cat. No.: B043234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Hydrazinobenzoic
acid (CAS No. 619-67-0), a versatile biochemical reagent used in pharmaceutical synthesis

and life science research. Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the environment.

Hazard Identification and Classification
4-Hydrazinobenzoic acid is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard statements.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Data compiled from multiple safety data sheets.[1][2][3]

Signal Word: Warning
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Hazard Pictograms:

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-Hydrazinobenzoic acid is essential

for its safe handling and storage.

Property Value

Appearance Light tan to yellow or brown crystalline powder

Molecular Formula C₇H₈N₂O₂

Molecular Weight 152.15 g/mol

Melting Point 218 °C (decomposes)

Solubility Very soluble in water

Stability
Stable under normal conditions. May be

sensitive to air and light.

Incompatibilities
Strong oxidizing agents, strong acids, strong

bases

Hazardous Decomposition
Emits toxic fumes of nitrogen oxides (NOx)

when heated to decomposition.

Data compiled from various chemical suppliers and safety data sheets.[4]

Exposure Controls and Personal Protection
Strict adherence to exposure controls and the use of appropriate personal protective

equipment (PPE) are paramount when working with 4-Hydrazinobenzoic acid.

Engineering Controls
Ventilation: Work with 4-Hydrazinobenzoic acid should be conducted in a well-ventilated

area. A chemical fume hood is required for procedures that may generate dust or aerosols.
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Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to prevent exposure. The following diagram outlines

the recommended PPE selection process.

Personal Protective Equipment (PPE) for 4-Hydrazinobenzoic Acid

Eye and Face Protection Skin Protection Respiratory Protection

Safety glasses with side shields (EN166 or OSHA 29 CFR 1910.133) Compatible chemical-resistant gloves (e.g., Nitrile rubber) Lab coat NIOSH/MSHA or European Standard EN 149 approved respirator (if dust is generated and ventilation is inadequate)

Click to download full resolution via product page

Caption: Recommended PPE for handling 4-Hydrazinobenzoic acid.

Handling and Storage
Proper handling and storage procedures are essential to maintain the stability of 4-
Hydrazinobenzoic acid and prevent accidental exposure.

Handling
Avoid all personal contact, including inhalation of dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Minimize dust generation and accumulation.
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Use spark-proof tools and explosion-proof equipment where necessary.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible substances such as strong oxidizing agents.

Protect from air and light. For long-term storage, keeping the container under an inert

atmosphere (e.g., argon or nitrogen) is recommended.

First-Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Data compiled from multiple safety data sheets.[3][5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The compound is combustible and may emit toxic fumes of nitrogen oxides

under fire conditions.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
For spills, follow the appropriate procedure based on the scale of the release. The following

workflow outlines the general emergency response for a spill.
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Emergency Spill Response for 4-Hydrazinobenzoic Acid

Spill Occurs

Evacuate immediate area and notify personnel

Assess the spill size and potential for exposure

Minor Spill Major Spill

Wear appropriate PPE.
Clean up with inert absorbent material.
Place in a sealed container for disposal.

Contact Environmental Health & Safety (EHS) and follow their instructions

Decontaminate the area and all equipment used for cleanup

Spill Contained and Cleaned

Click to download full resolution via product page

Caption: General workflow for responding to a spill of 4-Hydrazinobenzoic acid.
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Toxicological Information
4-Hydrazinobenzoic acid is a known genotoxin and is carcinogenic in rodents. Its toxicity is

mediated through the induction of DNA damage.

Toxicological Endpoint Observation

Acute Toxicity
Harmful if swallowed. May cause

gastrointestinal irritation.

Skin Irritation Causes skin irritation.

Eye Irritation Causes serious eye irritation.

Respiratory Irritation May cause respiratory tract irritation.

Germ Cell Mutagenicity
Not classified as a germ cell mutagen, but is

known to cause DNA damage.

Carcinogenicity Carcinogenic in rodents.[6]

Mechanism of Genotoxicity

Induces DNA damage through two primary

mechanisms: the generation of reactive oxygen

species (ROS) such as hydrogen peroxide

(H₂O₂), and the formation of phenyl radicals

which can lead to DNA adducts. This dual

mechanism contributes to both oxidative DNA

damage and the formation of DNA lesions.[1][5]

Signaling Pathway of DNA Damage
The genotoxicity of 4-Hydrazinobenzoic acid involves a complex series of reactions that

ultimately lead to DNA damage. The following diagram illustrates the proposed signaling

pathway.
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Proposed DNA Damage Pathway of 4-Hydrazinobenzoic Acid

4-Hydrazinobenzoic Acid

Autoxidation Cu(II) / Cu(I) Phenyl Radical Formation

in the presence of Cu(II)

Hydrogen Peroxide (H₂O₂)

Reactive Oxygen Species (ROS)

Fenton-like reaction

Oxidative DNA Damage
(e.g., 8-oxodG, strand breaks at T & C residues)

Carcinogenesis

DNA Adduct Formation
(at A & G residues)

Click to download full resolution via product page

Caption: Proposed mechanism of DNA damage by 4-Hydrazinobenzoic acid.

Experimental Protocols
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General Handling Procedure
Preparation: Before handling, ensure all necessary PPE is worn correctly. The work area,

particularly the chemical fume hood, should be clean and uncluttered.

Weighing: To minimize dust generation, weigh the solid compound carefully in a fume hood.

Use a tared, sealed container for transfer if possible.

Dissolution: If preparing a solution, add the solid to the solvent slowly and stir to dissolve.

Avoid splashing.

Post-handling: After use, securely seal the container and return it to its designated storage

location. Clean the work area thoroughly. Remove and dispose of gloves properly, and wash

hands.

Quenching and Disposal of Waste
Note: The following are general procedures for the neutralization of hydrazine compounds.

These should be adapted and validated for 4-Hydrazinobenzoic acid on a small scale before

being implemented for larger quantities of waste.

Quenching of Residual 4-Hydrazinobenzoic Acid in Solution (General Procedure):

Dilution: Dilute the waste solution containing 4-Hydrazinobenzoic acid with water to a

concentration of less than 5%. This is a critical step to control the exothermicity of the

neutralization reaction.[2]

Neutralization: Slowly add a dilute aqueous solution of sodium hypochlorite (household

bleach, ~5%) or calcium hypochlorite to the diluted waste solution with stirring. An excess of

the hypochlorite solution should be used to ensure complete destruction.[2][6] The reaction is

complete when bubbling ceases.[6]

Verification: After the reaction has subsided, check the pH to ensure it is near neutral. Test

for the absence of residual hydrazine using an appropriate analytical method if necessary.

Disposal: The neutralized solution should be disposed of in accordance with local, state, and

federal regulations.
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Disposal of Solid Waste:

Solid 4-Hydrazinobenzoic acid and contaminated materials (e.g., absorbent pads, gloves)

should be collected in a clearly labeled, sealed container.

Dispose of the container as hazardous waste through your institution's Environmental Health

and Safety (EHS) office. Do not dispose of in regular trash.[3][5]

Decontamination of Equipment
Glassware and Equipment: Wash contaminated glassware and equipment thoroughly with a

suitable solvent (e.g., water, if the subsequent procedure is aqueous-based), followed by a

standard laboratory detergent and water wash. The initial rinsate should be collected and

treated as hazardous waste.

Surfaces: Decontaminate work surfaces by wiping with a damp cloth. The cloth should be

disposed of as hazardous waste.

This technical guide is intended to provide comprehensive safety information for the handling of

4-Hydrazinobenzoic acid. It is not a substitute for a thorough risk assessment, which should

be conducted by qualified personnel before any new procedure involving this chemical is

undertaken. Always consult your institution's safety protocols and the most recent Safety Data

Sheet (SDS) for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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